Cas no 1147792-90-2 (2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide)

• Product Name: 2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide
• CAS No: 1147792-90-2
• MF: C₁₉H₂₄ClFN₄O
• MW: 378.871466636658
• CID: 6016574
• PubChem ID: 37385740
• Update Time: 2025-05-19

2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034278755
• CCG-321114
• Z401148842
• EN300-26686033
• 2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide
• 1147792-90-2

• Inchi： 1S/C19H24ClFN4O/c20-17-11-16(21)4-3-15(17)12-24-7-9-25(10-8-24)13-18(26)23-19(14-22)5-1-2-6-19/h3-4,11H,1-2,5-10,12-13H2,(H,23,26)
• InChI Key： CMIUPUYIXMOBKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCN(CC(NC2(C#N)CCCC2)=O)CC1)F

Computed Properties

• Exact Mass: 378.1622673g/mol
• Monoisotopic Mass: 378.1622673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide

2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide

2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide is a complex organic compound with the CAS registry number 1147792-90-2. This compound belongs to the class of acetamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a piperazine ring, a cyclopentyl group, and a cyano substituent, making it a versatile structure for exploring various biological interactions.

The synthesis of this compound involves multi-step reactions, typically starting with the preparation of the piperazine derivative. The (2-chloro-4-fluorophenyl)methyl group is introduced onto the piperazine ring through nucleophilic substitution or coupling reactions. Subsequently, the cyclopentyl group with a cyano substituent is attached via amide bond formation, ensuring the stability and bioavailability of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable syntheses of such compounds.

Recent studies have highlighted the potential of this compound in antitumor activity. Preclinical data suggest that it may inhibit key enzymes or pathways involved in cancer cell proliferation, such as protein kinase inhibitors or histone deacetylases (HDACs). Additionally, its ability to modulate neurotransmitter systems makes it a promising candidate for treating neurological disorders like epilepsy or neurodegenerative diseases.

The structural features of this compound, particularly the presence of both electron-withdrawing groups (EWGs) and electron-donating groups (EDGs), contribute to its unique pharmacokinetic properties. The cyano group enhances solubility and metabolic stability, while the chlorine and fluorine substituents on the aromatic ring improve lipophilicity, facilitating its absorption across biological membranes.

In terms of applications, this compound has shown potential in drug discovery programs targeting central nervous system (CNS) disorders, such as anxiety or depression. Its ability to cross the blood-brain barrier (BBB) has been validated in preclinical models, making it a valuable tool for exploring novel therapeutic strategies.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into its binding affinities with various protein targets. These studies suggest that the compound may interact with GABA receptors or other ligand-gated ion channels, further supporting its role in neuropsychiatric drug development.

Despite its promising properties, further research is required to fully elucidate its mechanism of action and safety profile. Ongoing clinical trials are evaluating its efficacy in treating specific indications, while additional preclinical studies aim to optimize its pharmacokinetic properties for improved therapeutic outcomes.

In conclusion, 2-{4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl}-N-(1-cyanocyclopentyl)acetamide (CAS No: 1147792-90-2) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable asset in the development of innovative therapeutic agents for various disease states.